2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine, 97%
Description
2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine (I-TTP) is a chemical compound that is widely used in scientific research related to the synthesis of various compounds. It has a wide range of applications in laboratory experiments and is a versatile reagent for a variety of synthetic processes.
Scientific Research Applications
Synthesis of Complex Organic Molecules
A significant application of this chemical is in the synthesis of complex organic molecules, such as heterocyclic compounds that serve as key precursors for medicinal and pharmaceutical industries. For instance, it has been utilized in the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, highlighting its role in facilitating the development of lead molecules through various synthetic pathways and catalysts (Parmar, Vala, & Patel, 2023). This underscores its versatility and importance in organic synthesis, providing a foundation for the development of novel pharmaceuticals.
Catalysis
In catalysis, this compound contributes to the development of innovative catalytic systems that enhance the efficiency of chemical reactions. It is involved in the synthesis of pyridine derivatives, which have wide-ranging applications from medicinal chemistry to agrochemicals. The ability to introduce fluorinated or fluoroalkylated groups into target molecules in an environmentally friendly manner showcases its utility in green chemistry, highlighting progress in aqueous fluoroalkylation reactions (Song et al., 2018).
Development of Pharmaceutical and Agrochemical Products
The compound's applications extend into pharmaceuticals and agrochemicals, where it aids in the discovery of novel active compounds. Its role in the synthesis of pyridine-based agrochemicals exemplifies its contribution to finding new methods for discovering agrochemicals, thereby addressing the growing demand and changing market requirements (Guan et al., 2016). Furthermore, its involvement in the synthesis of pyridine-based heterocyclic compounds highlights its significance in developing anticancer agents, showcasing its medicinal importance (Alrooqi et al., 2022).
properties
IUPAC Name |
2-iodo-5-(trifluoromethyl)-4-(trifluoromethylsulfanyl)pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F6INS/c8-6(9,10)3-2-15-5(14)1-4(3)16-7(11,12)13/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRYFIOBOCLYIOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1I)C(F)(F)F)SC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F6INS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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